7-methoxy-5-oxo-N-(4-sulfamoylbenzyl)-1,2,3,5-tetrahydroindolizine-8-carboxamide

• IUPAC Name: 7-methoxy-5-oxo-N-[(4-sulfamoylphenyl)methyl]-2,3-dihydro-1H-indolizine-8-carboxamide
• InChI: InChI=1S/C17H19N3O5S/c1-25-14-9-15(21)20-8-2-3-13(20)16(14)17(22)19-10-11-4-6-12(7-5-11)26(18,23)24/h4-7,9H,2-3,8,10H2,1H3,(H,19,22)(H2,18,23,24)
• InChI Key: ITLOGRLOLQSMSQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=O)N2CCCC2=C1C(=O)NCC3=CC=C(C=C3)S(=O)(=O)N
• Molecular Formula: C17H19N3O5S
• Molecular Weight: 377.4 g/mol

Description

7-methoxy-5-oxo-N-(4-sulfamoylbenzyl)-1,2,3,5-tetrahydroindolizine-8-carboxamide is a synthetic compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound belongs to the class of indolizine derivatives and has shown promising results in various scientific studies.

Scientific Research Applications

Synthetic Methodologies and Characterization

• Synthesis and Characterization of Novel Compounds : Various research efforts focus on synthesizing and characterizing novel compounds with potential biological activities. For instance, the synthesis and cytotoxic activity of new derivatives, highlighting the importance of structural analysis through IR, MS, 1H-NMR, and 13C-NMR spectral data, demonstrate the ongoing search for compounds with potential therapeutic benefits (Hassan et al., 2014).

• Co-Crystal Formation : Studies on co-crystals involving sulfamethazine with various carboxylic acids and amides provide insights into molecular interactions and structural properties. These studies not only shed light on the crystal structures but also on the potential for creating new forms of existing compounds (Ghosh et al., 2011).

Biological Activities and Pharmacological Potential

• Antibacterial and Antimicrobial Activities : The synthesis of derivatives from certain core structures and their evaluation against bacterial strains underline the quest for new antibacterial agents. The focus on sulfamide derivatives, for instance, highlights the potential for compounds to exhibit significant antibacterial activity against both Gram-positive and Gram-negative bacteria (Bildirici et al., 2007).

• Analgesic and Anti-Inflammatory Properties : Research into novel compounds derived from natural products, such as visnaginone and khellinone, has shown promising results in terms of analgesic and anti-inflammatory activities. These studies not only contribute to our understanding of the compounds' mechanisms of action but also highlight their potential therapeutic applications (Abu‐Hashem et al., 2020).